Cas no 1261846-74-5 (2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261846-74-5
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4983433
• Update Time: 2025-06-08

2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H9F6NO/c1-22-12-11(14(18,19)20)6-9(7-21-12)8-3-2-4-10(5-8)13(15,16)17/h2-7H,1H3
• InChI Key： MZPWYLGLTKRXRI-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)OC)(F)F

Computed Properties

• Exact Mass: 321.05883288 g/mol
• Monoisotopic Mass: 321.05883288 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1
• Molecular Weight: 321.22

Additional information on 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261846-74-5)

2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261846-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of trifluoromethyl groups and a methoxy substituent on the pyridine ring enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its lipophilicity and metabolic stability are critical factors.

The compound's molecular formula and structural complexity contribute to its versatility in chemical reactions. Recent studies highlight its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating various diseases. The trifluoromethyl groups, in particular, are known to improve binding affinity and selectivity, addressing challenges in targeted therapy. This aligns with the growing demand for precision medicine and personalized treatment options, topics frequently searched by professionals in the field.

In addition to pharmaceutical applications, 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine is explored in material science for its potential in creating advanced organic electronic materials. Its electron-withdrawing properties make it suitable for use in OLEDs and photovoltaic devices, areas that are currently trending due to the global push for sustainable energy solutions. The compound's ability to modify charge transport properties is a key focus for researchers aiming to enhance device efficiency.

The synthesis of CAS No. 1261846-74-5 involves multi-step organic reactions, including cross-coupling and functional group transformations. Optimizing these processes is a hot topic in green chemistry, as industries seek to reduce environmental impact while maintaining high yields. Questions like "How to improve the synthesis efficiency of trifluoromethylated compounds?" or "What are the latest advancements in pyridine derivatives?" are commonly searched, reflecting the compound's relevance in contemporary research.

From a commercial perspective, 2-Methoxy-3-(trifluoromethyl)-5-(3-(trifluoromethyl)phenyl)pyridine is available through specialized chemical suppliers, often listed under its CAS number or IUPAC name. Its pricing and availability are influenced by factors such as purity, scale of production, and regulatory compliance. Companies involved in custom synthesis and contract research frequently inquire about this compound, underscoring its importance in the fine chemicals market.

In summary, CAS No. 1261846-74-5 represents a promising compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural motifs and functional groups align with current research trends, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and sustainability in chemistry.